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Abstract

CITCO (6-(4-chlorophenyl)imidazo[2,1-b][1][2]thiazole-5-carbaldehyde O-(3,4-
dichlorobenzyl)oxime) is a widely utilized chemical probe in the field of toxicology and
pharmacology. Initially identified as a selective agonist for the human Constitutive Androstane
Receptor (CAR), recent studies have demonstrated that CITCO also functions as a dual
agonist for the human Pregnane X Receptor (PXR).[3][4][5] PXR is a critical nuclear receptor
that governs the expression of a wide array of genes involved in the metabolism and
disposition of xenobiotics, including therapeutic drugs. This dual agonism makes CITCO a
valuable, albeit complex, tool for investigating drug-drug interactions, xenobiotic-mediated
toxicity, and the regulatory networks of drug-metabolizing enzymes and transporters. These
application notes provide detailed protocols for the use of CITCO in common in vitro toxicology
assays, present quantitative data in a structured format, and include visualizations of key
signaling pathways and experimental workflows.

Mechanism of Action of CITCO in Toxicology
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CITCO exerts its biological effects by binding to and activating the human Pregnane X
Receptor (PXR). Upon ligand binding, PXR undergoes a conformational change, leading to the
dissociation of corepressors and recruitment of coactivators.[3][6] This activated PXR then
forms a heterodimer with the Retinoid X Receptor (RXR). The PXR-RXR heterodimer
translocates to the nucleus and binds to specific DNA sequences known as PXR response
elements (PXRES) located in the promoter regions of target genes.[7] This binding event
initiates the transcription of genes encoding Phase | and Phase Il drug-metabolizing enzymes
(e.g., CYP3A4, CYP2B6), and drug transporters (e.g., MDR1).[7][8] It is important to note that
CITCO's agonistic activity is specific to human PXR; it does not activate the mouse PXR.[3][4]
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PXR Reporter Gene Assay Workflow CYP3A4 mRNA Induction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15607392?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/citco.html
https://www.tocris.com/products/citco_3683
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6978709/
https://pubmed.ncbi.nlm.nih.gov/31882411/
https://pubmed.ncbi.nlm.nih.gov/31882411/
https://www.researchgate.net/publication/338212343_CITCO_Directly_Binds_to_and_Activates_Human_Pregnane_X_Receptor
https://www.mdpi.com/2073-4409/10/11/3137
https://pmc.ncbi.nlm.nih.gov/articles/PMC3593589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3593589/
https://pubmed.ncbi.nlm.nih.gov/15548381/
https://pubmed.ncbi.nlm.nih.gov/15548381/
https://www.benchchem.com/product/b15607392/docs#application-notes-and-protocols-citco-as-a-tool-for-toxicology-research
https://www.benchchem.com/product/b15607392/docs#application-notes-and-protocols-citco-as-a-tool-for-toxicology-research
https://www.benchchem.com/product/b15607392/docs#application-notes-and-protocols-citco-as-a-tool-for-toxicology-research
https://www.benchchem.com/product/b15607392/docs#application-notes-and-protocols-citco-as-a-tool-for-toxicology-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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